![molecular formula C21H21N5 B6459419 2-[3-(2-cyclopropyl-1H-1,3-benzodiazol-1-yl)azetidin-1-yl]-4,6-dimethylpyridine-3-carbonitrile CAS No. 2549038-04-0](/img/structure/B6459419.png)
2-[3-(2-cyclopropyl-1H-1,3-benzodiazol-1-yl)azetidin-1-yl]-4,6-dimethylpyridine-3-carbonitrile
Description
2-[3-(2-cyclopropyl-1H-1,3-benzodiazol-1-yl)azetidin-1-yl]-4,6-dimethylpyridine-3-carbonitrile is a useful research compound. Its molecular formula is C21H21N5 and its molecular weight is 343.4 g/mol. The purity is usually 95%.
The exact mass of the compound 2-[3-(2-cyclopropyl-1H-1,3-benzodiazol-1-yl)azetidin-1-yl]-4,6-dimethylpyridine-3-carbonitrile is 343.17969569 g/mol and the complexity rating of the compound is 574. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 2-[3-(2-cyclopropyl-1H-1,3-benzodiazol-1-yl)azetidin-1-yl]-4,6-dimethylpyridine-3-carbonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[3-(2-cyclopropyl-1H-1,3-benzodiazol-1-yl)azetidin-1-yl]-4,6-dimethylpyridine-3-carbonitrile including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Drug Discovery and Medicinal Chemistry
The compound’s unique structure makes it an attractive candidate for drug development. Researchers explore its potential as a scaffold for designing novel pharmaceuticals. Notably, the presence of the benzodiazole and pyridine moieties contributes to its bioactivity. By modifying substituents, scientists can fine-tune properties such as binding affinity, selectivity, and metabolic stability. Applications include anticonvulsants, antibiotics, and anticancer agents .
Anticancer Activity
Studies have investigated the compound’s impact on cancer cells. Its ability to inhibit specific pathways or target cancer-specific enzymes makes it promising for cancer therapy. Researchers explore its effects on cell proliferation, apoptosis, and metastasis. Further optimization may lead to potent anticancer drugs .
Antimicrobial Agents
The compound’s structural features suggest potential antimicrobial activity. Researchers evaluate its effectiveness against bacteria, fungi, and other pathogens. By understanding its mechanism of action, they aim to develop new antibiotics or antifungal agents .
Analgesic and Anti-Inflammatory Properties
The cyclopropyl-benzodiazole-azetidine core may contribute to analgesic and anti-inflammatory effects. Investigations focus on its interactions with pain receptors and inflammatory pathways. Such insights could lead to novel pain management strategies .
Enzyme Inhibitors
Researchers explore the compound’s ability to inhibit specific enzymes. For instance, it may act as a carbonic anhydrase inhibitor or cholinesterase inhibitor. These enzymes play crucial roles in various physiological processes, making them attractive drug targets .
Materials Science and Supramolecular Chemistry
Beyond pharmacology, the compound finds applications in materials science. Its unique properties, such as chemical stability and hydrogen bonding ability, make it useful for constructing supramolecular assemblies. Researchers investigate its role in self-assembly, molecular recognition, and functional materials .
properties
IUPAC Name |
2-[3-(2-cyclopropylbenzimidazol-1-yl)azetidin-1-yl]-4,6-dimethylpyridine-3-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21N5/c1-13-9-14(2)23-21(17(13)10-22)25-11-16(12-25)26-19-6-4-3-5-18(19)24-20(26)15-7-8-15/h3-6,9,15-16H,7-8,11-12H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SJBCGYLYDNBJSW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=C1C#N)N2CC(C2)N3C4=CC=CC=C4N=C3C5CC5)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21N5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[3-(2-cyclopropyl-1H-1,3-benzodiazol-1-yl)azetidin-1-yl]-4,6-dimethylpyridine-3-carbonitrile | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-{4-[(2,4-dimethylphenyl)methyl]piperazin-1-yl}-6-(3-methyl-1H-pyrazol-1-yl)pyridazine](/img/structure/B6459339.png)
![2-({1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperidin-4-yl}oxy)-5-(1-methyl-1H-pyrazol-4-yl)pyrimidine](/img/structure/B6459347.png)
![2-{4-[4-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}quinoxaline](/img/structure/B6459348.png)
![4-{4-[(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)methyl]piperidin-1-yl}-2-(methylsulfanyl)pyrimidine-5-carbonitrile](/img/structure/B6459366.png)
![2-{4-[(7-fluoro-2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)methyl]piperidin-1-yl}-4,6-dimethylpyridine-3-carbonitrile](/img/structure/B6459370.png)
![4-cyclobutyl-6-(4-{[5-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]oxy}piperidin-1-yl)pyrimidine](/img/structure/B6459372.png)
![4-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidine](/img/structure/B6459387.png)
![2-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-6-chloroquinoxaline](/img/structure/B6459392.png)
![7-methoxy-3-[(1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-4-yl)methyl]-3,4-dihydroquinazolin-4-one](/img/structure/B6459401.png)
![2-cyclopropyl-1-[1-(6-methoxypyrimidin-4-yl)azetidin-3-yl]-1H-1,3-benzodiazole](/img/structure/B6459402.png)
![4-[3-(2-cyclopropyl-1H-1,3-benzodiazol-1-yl)azetidin-1-yl]-2-(methylsulfanyl)pyrimidine-5-carbonitrile](/img/structure/B6459415.png)
![2-[4-(cyclopropanesulfonyl)-1,4-diazepan-1-yl]-4,7-dimethyl-1,3-benzothiazole](/img/structure/B6459417.png)
![5-(1-methyl-1H-pyrazol-4-yl)-2-({1-[(2E)-3-phenylprop-2-en-1-yl]piperidin-4-yl}oxy)pyrimidine](/img/structure/B6459422.png)
![2-{4-[4-methyl-6-(pyrrolidin-1-yl)pyrimidin-2-yl]piperazin-1-yl}quinoxaline](/img/structure/B6459434.png)